Cas no 860649-49-6 (3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone)

• Product Name: 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• CAS No: 860649-49-6
• MF: C₁₉H₁₄ClN₃O
• MW: 335.786962985992
• CID: 6783475
• PubChem ID: 1490139
• Update Time: 2025-06-13

3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• SMR000550620
• 3-(1-benzyl-5-chloro-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one
• CHEMBL1494397
• 3-(1-benzyl-5-chloro-1,3-benzodiazol-2-yl)-1H-pyridin-2-one
• 11J-329S
• 3-(1-benzyl-5-chlorobenzimidazol-2-yl)-1H-pyridin-2-one
• HMS2870G19
• 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• 860649-49-6
• DTXSID701332128
• MLS001195393
• AKOS005077699

• Inchi： 1S/C19H14ClN3O/c20-14-8-9-17-16(11-14)22-18(15-7-4-10-21-19(15)24)23(17)12-13-5-2-1-3-6-13/h1-11H,12H2,(H,21,24)
• InChI Key： WETRQKBZSCHOJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1=CC=CNC1=O)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0825398g/mol
• Monoisotopic Mass: 335.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

Introduction to 3-(1-Benzyl-5-Chloro-1H-1,3-Benzimidazol-2-yl)-2(1H)-Pyridinone (CAS No. 860649-49-6)

3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone (CAS No. 860649-49-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique structural features of 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone consists of a benzimidazole core substituted with a benzyl group and a chloro substituent, along with a pyridinone moiety. The benzimidazole ring system is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The presence of the pyridinone group further enhances the compound's pharmacological profile by providing additional hydrogen bonding and π-stacking interactions.

Recent studies have highlighted the potential of 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has shown promise in the treatment of parasitic infections. Research conducted at the Institute of Tropical Medicine demonstrated that this compound effectively inhibits the growth of protozoan parasites such as Trypanosoma brucei and Leishmania donovani. The mechanism underlying this activity is thought to involve the disruption of parasite metabolism and cellular processes.

The pharmacokinetic properties of 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. However, challenges such as potential toxicity and drug-drug interactions need to be carefully addressed during clinical trials.

To further enhance the therapeutic potential of 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone, researchers are exploring various structural modifications and prodrug strategies. For example, the introduction of additional functional groups or the formation of conjugates with other biologically active molecules can improve solubility, stability, and target specificity. These efforts aim to optimize the compound's pharmacological profile and reduce side effects.

In conclusion, 3-(1-Benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone (CAS No. 860649-49-6) represents a promising lead compound in the development of novel therapeutics for cancer and parasitic infections. Ongoing research continues to uncover new insights into its mechanism of action and potential clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for these challenging diseases.